
The Enigmatic Kopsoffinol: An Uncharted
Molecular Landscape

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Kopsoffinol

Cat. No.: B1673753 Get Quote

A comprehensive search of chemical databases and scientific literature has revealed no

compound with the name "Kopsoffinol" corresponding to the molecular formula C40H48N4O3.

This suggests that the molecule may be a novel, yet-to-be-characterized natural product, a

synthetic compound not yet disclosed in public literature, or a misnomer of an existing

substance.

While the provided molecular formula, C40H48N4O3, suggests a complex alkaloid structure,

potentially of interest to researchers in natural product synthesis and pharmacology, the

absence of any associated data prevents the creation of an in-depth technical guide as

requested. The scientific community has not yet documented its structure, biological activities,

or mechanisms of action.

A similarly named compound, "Kopsoffine," has been identified as a dimeric indole alkaloid

isolated from Kopsia officinalis[1]. However, its molecular formula and structure differ from the

one provided in the query, and detailed biological data for Kopsoffine is also scarce in the

public domain. The Kopsia genus of plants is known to produce a rich variety of complex indole

alkaloids, many of which exhibit interesting pharmacological properties. Compounds from this

genus, such as kopsinine, have been the subject of extensive synthetic efforts.[2][3][4][5]

Given the lack of information on "Kopsoffinol (C40H48N4O3)," this document cannot provide

the requested quantitative data, experimental protocols, or visualizations of signaling pathways.

Further research, including structural elucidation through techniques like NMR spectroscopy
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and mass spectrometry, followed by biological screening, would be necessary to characterize

this putative molecule and understand its potential therapeutic relevance.

Researchers and drug development professionals with an interest in novel alkaloids are

encouraged to investigate any primary sources that may have led to the query for

"Kopsoffinol" with the molecular formula C40H48N4O3. Should this compound be isolated

and characterized in the future, it would represent a new addition to the vast and fascinating

family of natural products, opening up new avenues for scientific exploration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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